3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3,4-dimethoxyphenyl)methylidene]amino] 4-methoxybenzoate
• InChI: InChI=1S/C17H18N2O5/c1-21-13-7-4-11(5-8-13)17(20)24-19-16(18)12-6-9-14(22-2)15(10-12)23-3/h4-10H,1-3H3,(H2,18,19)
• InChI Key: DMKLDRHNNLVUFN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)ON=C(C2=CC(=C(C=C2)OC)OC)N
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)O/N=C(/C2=CC(=C(C=C2)OC)OC)\N
• Molecular Formula: C17H18N2O5
• Molecular Weight: 330.33 g/mol
• Solubility: 9.3 [ug/mL] (The mean of the results at pH 7.4)

Description

3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide, also known as DMBX, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. DMBX is a benzimidazole derivative that has shown promising results in preclinical studies for its anti-inflammatory and anti-cancer properties.

Mechanism of Action

The mechanism of action of 3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide is not fully understood, but it is believed to inhibit the activity of certain enzymes involved in inflammation and cancer growth. 3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins. 3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
In preclinical studies, 3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide has been shown to reduce inflammation and inhibit the growth of cancer cells. 3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, 3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide has been shown to reduce the production of reactive oxygen species (ROS), which can cause cellular damage and contribute to the development of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide in lab experiments is its potential for therapeutic applications in the areas of inflammation and cancer. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to predict potential side effects or drug interactions.

Future Directions

There are several potential future directions for 3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide research. One area of interest is the development of 3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide as a therapeutic agent for the treatment of inflammatory diseases, such as rheumatoid arthritis. Another potential direction is the investigation of 3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide as a diagnostic tool for cancer imaging. Additionally, further research is needed to fully understand the mechanism of action of 3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide and its potential side effects and drug interactions.

Scientific Research Applications

3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide has been studied extensively for its potential therapeutic applications, particularly in the areas of inflammation and cancer. In preclinical studies, 3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. 3,4-dimethoxy-N'-[(4-methoxybenzoyl)oxy]benzenecarboximidamide has also been investigated for its potential use as a diagnostic tool in cancer imaging.